N-allyl-N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,3-dimethylbutanamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3,3-dimethyl-N-prop-2-enylbutanamide
• InChI: InChI=1S/C18H22ClN3O2/c1-5-10-22(16(23)11-18(2,3)4)12-15-20-17(21-24-15)13-6-8-14(19)9-7-13/h5-9H,1,10-12H2,2-4H3
• InChI Key: ZYTPCWWYWXFFGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)N(CC=C)CC1=NC(=NO1)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol

Description

The compound is a derivative of oxadiazole, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. The presence of the allyl group (a common functional group in organic chemistry consisting of a methylene bridge (-CH2-) attached to a vinyl group (-CH=CH2)) and the 4-chlorophenyl group suggests that this compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, the allyl group, and the 4-chlorophenyl group. These groups would likely confer specific physical and chemical properties to the compound.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the allyl group might undergo reactions typical of alkenes, such as addition reactions. The oxadiazole ring might participate in various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxadiazole ring and the 4-chlorophenyl group might affect its solubility in various solvents.

Future Directions

Future research on this compound could involve exploring its potential biological activities, studying its reactivity and stability under various conditions, and developing efficient synthetic routes for its preparation.